2-[(3,4-Dimethoxybenzyl)amino]-2-oxoethyl (4-methylphenyl)acetate

• IUPAC Name: [2-[(3,4-dimethoxyphenyl)methylamino]-2-oxoethyl] 2-(4-methylphenyl)acetate
• InChI: InChI=1S/C20H23NO5/c1-14-4-6-15(7-5-14)11-20(23)26-13-19(22)21-12-16-8-9-17(24-2)18(10-16)25-3/h4-10H,11-13H2,1-3H3,(H,21,22)
• InChI Key: HMWUPAZLDDGYRF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CC(=O)OCC(=O)NCC2=CC(=C(C=C2)OC)OC
• Molecular Formula: C20H23NO5
• Molecular Weight: 357.4 g/mol
• CAS No.: 1288725-08-5

Description

2-[(3,4-Dimethoxybenzyl)amino]-2-oxoethyl (4-methylphenyl)acetate is a useful research compound. Its molecular formula is C20H23NO5 and its molecular weight is 357.406. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis of Mixed-Valence Dinuclear Entities : Research on dinuclear oxovanadates incorporating heptadentate ligands related to the chemical structure of interest shows the synthesis of complex entities with potential applications in catalysis and material science. The structural analysis of these compounds provides insights into their coordination chemistry and electronic properties (Mondal et al., 2005).

• Development of Novel Polyurethanes : Studies have also focused on synthesizing novel polyurethanes using derivatives that share structural similarities, emphasizing their potential in creating materials with unique optical and thermal properties. These compounds are examined for their nonlinear optical properties and thermal stability, making them suitable for advanced material applications (Lee, Bang, & Baek, 2005).

Molecular Modeling and Pharmacological Applications

• Molecular Docking Studies : The compound's structural analogs have been used in molecular docking studies to understand their binding interactions with biological receptors, such as in the study of prostaglandin reductase inhibitors. These insights are crucial for drug design and the development of therapeutic agents (Nayak & Poojary, 2019).

Chemical Modifications and Reactivity

• Chemical Modifications and Derivatives : Research into the synthesis of dimeric and trimeric polymer model compounds related to the chemical structure highlights the reactivity and potential for creating complex polymeric materials. Such studies are foundational for developing new materials with specific mechanical and chemical properties (Ninagawa, Matsuda, & Matsuda, 1974).